![molecular formula C8H7F4NO2 B7634596 N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide](/img/structure/B7634596.png)
N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide
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Overview
Description
N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide, also known as TFPAC, is a chemical compound that has recently gained attention in the scientific community. This compound has been synthesized for its potential use in scientific research applications.
Mechanism of Action
N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide acts as a competitive antagonist of TRPV1 by binding to the channel's pore region. This binding prevents the influx of calcium ions into the cell, which is necessary for the activation of TRPV1. By blocking the activity of TRPV1, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in animal models. Studies have also shown that this compound can reduce the release of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), interleukin-1 beta (IL-1beta), and interleukin-6 (IL-6), in vitro and in vivo. This compound has also been shown to have a low toxicity profile, making it a potential candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide is its selectivity for TRPV1, which allows for the specific targeting of this ion channel. This compound also has a high affinity for TRPV1, which allows for the effective inhibition of this channel. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the use of N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide in scientific research. One potential direction is the use of this compound in the study of pain and inflammation in animal models. This compound could also be used to study the role of TRPV1 in other physiological processes, such as thermoregulation and metabolism. Another future direction is the development of more soluble analogs of this compound, which could improve its effectiveness in certain experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has been synthesized for its potential use in scientific research applications. This compound is a selective inhibitor of TRPV1, which makes it a potential tool for studying the role of this ion channel in pain and inflammation. This compound has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.
Synthesis Methods
The synthesis method of N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide involves the reaction of 2,2,3,3-tetrafluoropropylamine with furan-3-carboxylic acid. The reaction is carried out in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The product is then purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide has been synthesized for its potential use in scientific research applications, particularly in the field of neuroscience. This compound is a selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain sensation and inflammation. This compound has been shown to block the activity of TRPV1 in vitro and in vivo, making it a potential tool for studying the role of TRPV1 in pain and inflammation.
properties
IUPAC Name |
N-(2,2,3,3-tetrafluoropropyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F4NO2/c9-7(10)8(11,12)4-13-6(14)5-1-2-15-3-5/h1-3,7H,4H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJEVVMXCRFFSEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C(=O)NCC(C(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F4NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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